Tetrabutylammonium hexafluorophosphate
Overview
Description
Tetrabutylammonium hexafluorophosphate (TBAHFP) is a quaternary ammonium salt with the chemical formula NBu₄PF₆ . It appears as a white powder and is primarily used as an electrolyte in nonaqueous electrochemistry. This compound exhibits high solubility in polar organic solvents such as acetone and acetonitrile .
Chemical Reactions Analysis
TBAHFP serves as a supporting electrolyte in various nonaqueous electrochemical reactions. Its chemical inertness allows it to function as an inert electrolyte within a wide potential range. Additionally, TBAHFP has been employed in the preparation of poly-3-methylthiophene combined with γ-cyclodextrin (P3MT/γ-CD) electrodes using electrochemical synthesis methods .
Scientific Research Applications
Catalyst in Synthesis
TBAPF6 can be used as a catalyst in the synthesis of 3,4-dihydropyrimidin-2(1H)-one and 3,4-dihydropyrimidine-2(1H)-thione derivatives via the Biginelli reaction . This reaction is a three-component, one-pot condensation reaction that involves the reaction of an aldehyde, a β-keto ester, and urea or thiourea.
Supporting Electrolyte in Non-Aqueous Redox Flow Batteries
TBAPF6, along with 1-ethyl-3-methyl imidazolium hexafluorophosphate, can be used as a supporting electrolyte in non-aqueous redox flow batteries . These batteries are a type of rechargeable battery where the rechargeability is provided by two chemical components dissolved in liquids contained within the system and separated by a membrane.
Electropolymerisation
TBAPF6 can be used as a supporting electrolyte in the electropolymerisation process . Electropolymerisation is a type of polymerization that uses an electric current to produce polymers from monomers.
Formation of Cyclic Disulfide Moiety
TBAPF6 can be used as a supporting electrolyte for the formation of the cyclic disulfide moiety of 3,5-diimido-1,2-dithiolane derivatives by S-S coupling of dithioanilides . This process is important in the synthesis of various organic compounds.
Supporting Electrolyte in Nonaqueous Electrochemistry
TBAPF6 is used as a supporting electrolyte in nonaqueous electrochemistry . It is chemically inert, thereby allowing its usage as an inert electrolyte with a wide potential range.
Enhancing Performance of Organic Light Emitting Diodes (OLEDs)
TBAPF6 enhances the performance of single-layer organic light emitting diodes (OLEDs) . OLEDs are a type of light-emitting diode (LED) in which the emissive electroluminescent layer is a film of organic compound that emits light in response to an electric current.
Cyclic Voltammetric Studies
TBAPF6 can be used as the supporting electrolyte in cyclic voltammetric studies . Cyclic voltammetry is a type of electrochemical measurement where a sinusoidal potential is applied to an electrode and the resulting current is measured.
Synthesis of Fluorescent Nanofibrous Sensing Films
TBAPF6 can be used as a reactant in the synthesis of fluorescent nanofibrous sensing films for detecting nitro-explosive vapors . These films are used in the detection of explosives, providing a safer and more efficient method for explosive detection.
Mechanism of Action
Target of Action
Tetrabutylammonium hexafluorophosphate (TBAPF6) is a quaternary ammonium salt . Its primary target is nonaqueous electrochemistry . It is used as an electrolyte in nonaqueous electrochemistry .
Mode of Action
The salt consists of a positively charged tetrabutylammonium, a quaternary ammonia cation, and a weakly basic hexafluorophosphate anion . These species are chemically inert, which allows the salt to serve as an inert electrolyte over a wide potential range .
Biochemical Pathways
TBAPF6 is used as a supporting electrolyte in the formation of cyclic disulfide moiety of 3,5-diimido-1,2-dithiolane derivatives by S-S coupling of dithioanilides . It is also used as a catalyst in the synthesis of 3,4-dihydropyrimidin-2(1H)-one and 3,4-dihydropyrimidine-2(1H)-thione derivatives via Biginelli reaction .
Pharmacokinetics
It is known that tbapf6 is highly soluble in polar organic solvents such as acetone and acetonitrile , which may influence its bioavailability.
Result of Action
The molecular and cellular effects of TBAPF6’s action are primarily related to its role as an electrolyte in nonaqueous electrochemistry . It enhances the performance of single-layer organic light emitting diodes (OLEDs) .
Action Environment
TBAPF6 is chemically inert, allowing it to serve as an inert electrolyte over a wide potential range . This suggests that it is stable under various environmental conditions.
properties
IUPAC Name |
tetrabutylazanium;hexafluorophosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H36N.F6P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-7(2,3,4,5)6/h5-16H2,1-4H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKBKEFQIOUYLBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+](CCCC)(CCCC)CCCC.F[P-](F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H36F6NP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0074344 |
Source
|
| Record name | 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0074344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
387.43 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Tetrabutylammonium hexafluorophosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/17920 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Tetrabutylammonium hexafluorophosphate | |
CAS RN |
3109-63-5 |
Source
|
| Record name | Tetrabutylammonium hexafluorophosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3109-63-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003109635 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0074344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tetrabutylammonium hexafluorophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.520 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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